Cas no 1403485-54-0 (4H-Thieno[3,2-c]pyran, 2-bromo-6,7-dihydro-)

• Product name: 4H-Thieno[3,2-c]pyran, 2-bromo-6,7-dihydro-
• CAS No: 1403485-54-0
• MF: C₇H₇BrOS
• MW: 219.098880052567
• CID: 5895070
• PubChem ID: 82374918

4H-Thieno[3,2-c]pyran, 2-bromo-6,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3,2-c]pyran, 2-bromo-6,7-dihydro-
• 1403485-54-0
• 2-bromo-4H,6H,7H-thieno[3,2-c]pyran
• EN300-6977781

• Inchi： 1S/C7H7BrOS/c8-7-3-5-4-9-2-1-6(5)10-7/h3H,1-2,4H2
• InChI Key： JZZKFVDXSAGQET-UHFFFAOYSA-N
• SMILES： C1OCCC2SC(Br)=CC1=2

Computed Properties

• Exact Mass: 217.94010g/mol
• Monoisotopic Mass: 217.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.5Ų
• XLogP3: 2.3

Experimental Properties

• Density: 1.647±0.06 g/cm3(Predicted)
• Boiling Point: 295.7±40.0 °C(Predicted)

Additional information on 4H-Thieno[3,2-c]pyran, 2-bromo-6,7-dihydro-

Comprehensive Overview of 4H-Thieno[3,2-c]pyran, 2-bromo-6,7-dihydro- (CAS No. 1403485-54-0)

The compound 4H-Thieno[3,2-c]pyran, 2-bromo-6,7-dihydro- (CAS No. 1403485-54-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a fused thieno[3,2-c]pyran ring system with a bromo substitution at the 2-position, makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a scaffold for developing novel therapeutics targeting various diseases.

In recent years, the demand for heterocyclic compounds like 4H-Thieno[3,2-c]pyran derivatives has surged due to their versatility in medicinal chemistry. The bromo functional group in this compound offers a reactive site for further modifications, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the growing trend in AI-driven drug discovery, where computational models predict the bioactivity of such compounds, accelerating the identification of promising candidates. The integration of machine learning and cheminformatics tools has further amplified the relevance of this compound in modern research.

Another area of interest is the role of 4H-Thieno[3,2-c]pyran derivatives in organic electronics. Their conjugated systems and electron-rich properties make them suitable for applications in OLEDs (organic light-emitting diodes) and photovoltaic devices. With the global push toward sustainable energy, researchers are exploring how such compounds can enhance the efficiency of solar cells or flexible displays. The 2-bromo-6,7-dihydro variant, in particular, offers tunable electronic properties, making it a candidate for next-generation materials.

From a synthetic perspective, the preparation of CAS No. 1403485-54-0 involves multi-step organic reactions, often starting from readily available thiophene or pyran precursors. Optimizing the yield and purity of this compound is a common challenge, and recent advancements in flow chemistry and catalysis have provided solutions. These innovations are particularly relevant to industries focused on green chemistry, where minimizing waste and improving atom economy are priorities.

Given the increasing popularity of precision medicine and personalized therapeutics, the structural flexibility of 4H-Thieno[3,2-c]pyran, 2-bromo-6,7-dihydro- opens doors to targeted drug delivery systems. Its potential as a bioisostere for other aromatic systems further enhances its utility in designing drugs with improved pharmacokinetic profiles. This aligns with the broader shift toward small-molecule inhibitors in oncology and neurology research.

In summary, 4H-Thieno[3,2-c]pyran, 2-bromo-6,7-dihydro- (CAS No. 1403485-54-0) is a multifaceted compound with applications spanning drug discovery, organic electronics, and green chemistry. Its relevance to cutting-edge fields like AI-driven research and sustainable materials ensures its continued prominence in scientific literature. As industries and academia explore its full potential, this compound is poised to play a pivotal role in shaping future innovations.